Cas no 89029-83-4 (4-Heptanone, 3-[(diethylamino)methylene]-, (E)-)

• Product Name: 4-Heptanone, 3-[(diethylamino)methylene]-, (E)-
• CAS No: 89029-83-4
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 615222
• PubChem ID: 71321619
• Update Time: 2025-04-19

4-Heptanone, 3-[(diethylamino)methylene]-, (E)- Chemical and Physical Properties

Names and Identifiers

• 4-Heptanone, 3-[(diethylamino)methylene]-, (E)-
• 3-(diethylaminomethylidene)heptan-4-one
• DTXSID70751411
• 3-[(Diethylamino)methylidene]heptan-4-one
• 89029-83-4

• Inchi： 1S/C12H23NO/c1-5-9-12(14)11(6-2)10-13(7-3)8-4/h10H,5-9H2,1-4H3
• InChI Key： FBPIYYDNVYUPDK-UHFFFAOYSA-N
• SMILES： O=C(CCC)C(CC)=CN(CC)CC

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų